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Compound of Interest

Compound Name: Tyrphostin AG30

Cat. No.: B8776566

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of Tyrphostin AG30 stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent.
Tyrphostin AG30 is a potent and selective inhibitor of the Epidermal Growth Factor Receptor
(EGFR) tyrosine kinase. Accurate preparation of stock solutions is critical for ensuring the
reproducibility and reliability of experimental results.

Quantitative Data Summary

The following table summarizes the key quantitative data for Tyrphostin AG30.

Parameter Value

Molecular Weight 205.17 g/mol

Solubility in DMSO > 41 mg/mL (up to 125 mg/mL with sonication)
Recommended Stock Conc. 10 mM - 50 mM

-20°C for up to 1 month; -80°C for up to 6

months

Storage of Stock Solution

Final DMSO Conc. in Media < 0.5% (to avoid cytotoxicity)
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Experimental Protocol: Preparation of a 10 mM
Tyrphostin AG30 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Tyrphostin AG30 in
DMSO, a common concentration for in vitro cell-based assays.

Materials and Reagents:

e Tyrphostin AG30 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
« Sterile microcentrifuge tubes (1.5 mL)

o Calibrated analytical balance

» Vortex mixer

» Water bath sonicator

o Pipettes and sterile filter pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol Steps:

e Pre-Protocol Preparations:
o Bring the Tyrphostin AG30 powder and DMSO to room temperature before use.
o Ensure the analytical balance is calibrated and level.

o Work in a clean and sterile environment, such as a laminar flow hood, to prevent
contamination.

e Weighing Tyrphostin AG30:

o Tare a sterile 1.5 mL microcentrifuge tube on the analytical balance.
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o Carefully weigh 2.05 mg of Tyrphostin AG30 powder directly into the tared
microcentrifuge tube. Record the exact weight.

e Calculating the Required Volume of DMSO:

o To prepare a 10 mM stock solution from 2.05 mg of Tyrphostin AG30 (MW = 205.17
g/mol ), the required volume of DMSO is 1 mL.

o Calculation:

» Moles = Mass (g) / Molecular Weight ( g/mol ) = 0.00205 g / 205.17 g/mol = 1 x 10~3
mol

» Volume (L) = Moles (mol) / Concentration (mol/L) =1 x 10=> mol / 0.010 mol/L = 0.001 L
=1mL

 Dissolving Tyrphostin AG30 in DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Tyrphostin
AG30 powder.

o Vortex the tube for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the tube in a water bath sonicator for 5-
10 minutes, or until the solution becomes clear. Visually inspect the solution to ensure no
particulates are present.

» Aliquoting and Storage:

o Once the Tyrphostin AG30 is completely dissolved, aliquot the stock solution into smaller,
single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes. This prevents
repeated freeze-thaw cycles which can degrade the compound.

o Clearly label each aliquot with the compound name, concentration (10 mM), solvent
(DMSO), and date of preparation.

o For short-term storage (up to 1 month), store the aliquots at -20°C.
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o For long-term storage (up to 6 months), store the aliquots at -80°C.

Workflow for Stock Solution Preparation

Preparation

Weigh 2.05 mg
Tyrphostin AG30

Add 1 mL
Anhydrous DMSO

Dissolution

Vortex for
1-2 minutes

Is it fully
dissolved?

Yes

Storage
Sonicate for Aliquot into

5-10 minutes single-use volumes
(Store at -20°C or -80°C)

End
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Caption: Workflow for preparing Tyrphostin AG30 stock solution.

Signaling Pathway

Tyrphostin AG30 inhibits the tyrosine kinase activity of the Epidermal Growth Factor Receptor
(EGFR). Upon ligand binding (e.g., EGF), EGFR dimerizes and autophosphorylates specific
tyrosine residues on its intracellular domain. These phosphorylated sites serve as docking
stations for various signaling proteins, including Signal Transducer and Activator of
Transcription 5 (STAT5). The recruitment of STAT5 to the activated EGFR complex leads to its
phosphorylation, dimerization, and subsequent translocation to the nucleus, where it regulates
the transcription of target genes involved in cell proliferation and survival. Tyrphostin AG30, by
inhibiting the initial autophosphorylation of EGFR, blocks this entire downstream signaling
cascade.
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Caption: EGFR-STATS signaling pathway and inhibition by Tyrphostin AG30.
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 To cite this document: BenchChem. [Tyrphostin AG30 Stock Solution Preparation in DMSO:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8776566#tyrphostin-ag30-stock-solution-preparation-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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